Cas no 56877-43-1 (Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid)

• Product Name: Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid
• CAS No: 56877-43-1
• MF: C₂₂H₃₁NO₈
• MW: 437.483447313309
• CID: 367269
• PubChem ID: 11037509
• Update Time: 2025-06-08

Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid Chemical and Physical Properties

Names and Identifiers

• 1,1,3-Propanetricarboxylicacid, 3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-bis(1,1-dimethylethyl) ester
• 1,1,3-Propanetricarboxylicacid, 3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-bis(1,1-dimethylethyl...
• 5-[(2-methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonyl]-5-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid
• Z-dl-gla(otbu)2-oh
• Z-g-carboxy-DL-Glu(OtBu)2-OH
• Z-G-CARBOXY-G-(DI-TERT-BUTYL ESTER)-DL-GLUTAMIC ACID
• Z-γ-carboxy-DL-Glu(OtBu)?-OH
• Z-γ-carboxy-DL-Glu(OtBu)₂-OH
• Z-γ-carboxy-γ-(di-tert-butyl ester)-DL-glutamic acid
• CTK8G3824
• D(-)-N-Benzyloxycarbonyl-γ-carboxy-glutaminsaeure-γ,γ-di-tert-butylester
• D-N-Benzyloxycarbonyl-γ,γ-di-tert-butyl-γ-carboxyglutaminsaeure
• FT-0640423
• N-(benzyloxycarbonyl)-γ,γ-di-tert-butyl-D-γ-carboxyglutamic acid
• N-benzyloxycarbonyl-γ,γ'-di-tert-butyl-D-γ-carboxyglutamic acid
• N-benzyloxycarbonyl-γ,γ-di-tert-butyl-D-γ-carboxyglutamic acid
• SureCN9426097
• Z-D-Gla(OtBu)2-OH
• Z-γ,γ'-di-tert-butyl-L-carboxyglutami
• AKOS030242461
• Z-Gla(OtBu)-OH
• Z--carboxy-DL-Glu(OtBu)-OH
• MFCD00066103
• Z-gamma-carboxy-Glu(OtBu)-OH
• Z-DL-Gla(OtBu)-OH
• FT-0640707
• 1,1,3-Propanetricarboxylicacid,3-[[(phenylmethoxy)carbonyl]amino]-,1,1-bis(1,1-dimethylethyl)ester
• 2-(benzyloxycarbonylamino)-5-tert-butoxy-4-(tert-butoxycarbonyl)-5-oxopentanoic acid
• DTXSID10452839
• 56877-43-1
• SCHEMBL9426097
• Z-g-carboxy-DL-Glu(OtBu)2-OH (CbZ-DL-Gla(OtBu)2-OH)
• 2-{[(Benzyloxy)carbonyl]amino}-5-tert-butoxy-4-(tert-butoxycarbonyl)-5-oxopentanoic acid (non-preferred name)
• Z-gamma-carboxy-D-Glu(OtBu)-OH
• Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid
• Z-gamma-carboxy-DL-Glu(OtBu)-OH
• G84382
• Z-gamma-carboxy-gamma-(di-tert-butyl ester)-L-glutamic acid
• DB-053688
• DB-052983
• 2-{[(Benzyloxy)carbonyl]amino}-5-tert-butoxy-4-(tert-butoxycarbonyl)-5-oxopentanoic acid
• 1,1,3-Propanetricarboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-,1,1-bis(1,1-dimethylethyl) ester, (A+/-)-

• Inchi： 1S/C22H31NO8/c1-21(2,3)30-18(26)15(19(27)31-22(4,5)6)12-16(17(24)25)23-20(28)29-13-14-10-8-7-9-11-14/h7-11,15-16H,12-13H2,1-6H3,(H,23,28)(H,24,25)
• InChI Key： JSRFPOKYPNCYJU-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OC(C)(C)C)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 437.20500
• Monoisotopic Mass: 437.20496695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 128.23000
• LogP: 3.44660

Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid

Introduction to Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid (CAS No. 56877-43-1)

Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid (CAS No. 56877-43-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of glutamic acid, a non-essential amino acid that plays a crucial role in various biological processes. The introduction of the di-tert-butyl ester group at the gamma position significantly alters its chemical properties, making it an intriguing subject for both academic and industrial studies.

The chemical structure of Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid is characterized by the presence of a carboxylic acid group at the alpha position and a di-tert-butyl ester group at the gamma position. This structural configuration imparts unique solubility and reactivity properties to the molecule, which are essential for its applications in various research areas. The tert-butyl groups provide steric protection, enhancing the stability and selectivity of the compound in different chemical reactions.

Recent studies have highlighted the potential of Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid in drug development. One notable application is its use as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties. These peptidomimetics can be used to target specific receptors or enzymes, making them valuable candidates for the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug development, Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid has been investigated for its potential as a chiral catalyst in asymmetric synthesis. Chiral catalysts are crucial in the production of enantiomerically pure compounds, which are often required for pharmaceutical applications. The tert-butyl groups in this compound provide excellent steric control, enabling high enantioselectivity in various catalytic reactions.

The biological activity of Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid has also been explored in several studies. Research has shown that this compound can modulate glutamate receptors, which are involved in neurotransmission and synaptic plasticity. This property makes it a promising candidate for the development of novel therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, the stability and solubility characteristics of Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid make it suitable for use in formulation science. In pharmaceutical formulations, this compound can be used to improve the bioavailability and stability of active ingredients, thereby enhancing their therapeutic efficacy. This is particularly important for drugs that have poor solubility or stability issues.

The synthesis of Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid involves several steps, including the protection of functional groups, esterification reactions, and deprotection steps. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. These improvements have made it more accessible for researchers and industrial applications.

In conclusion, Z-gamma-carboxy-gamma-(di-tert-butyl ester)-DL-glutamic acid (CAS No. 56877-43-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug development, chiral catalysis, and formulation science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.